molecular formula C11H10FN3O B8669501 5-(3-Fluoro-4-methoxyphenyl)pyrimidin-2-amine

5-(3-Fluoro-4-methoxyphenyl)pyrimidin-2-amine

Cat. No.: B8669501
M. Wt: 219.21 g/mol
InChI Key: CXSLUBALBJQAED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Fluoro-4-methoxyphenyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C11H10FN3O and its molecular weight is 219.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10FN3O

Molecular Weight

219.21 g/mol

IUPAC Name

5-(3-fluoro-4-methoxyphenyl)pyrimidin-2-amine

InChI

InChI=1S/C11H10FN3O/c1-16-10-3-2-7(4-9(10)12)8-5-14-11(13)15-6-8/h2-6H,1H3,(H2,13,14,15)

InChI Key

CXSLUBALBJQAED-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=CN=C(N=C2)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 500 mL round bottom flask under N2, 3-fluoro-4-methoxyphenylboronic acid (5.0 g, 29.4 mmol) and 5-iodopyrimidin-2-amine (5.5 g, 24.9 mmol) were mixed. Toluene (100 mL), EtOH (40 mL) and H2O (20 mL) were added, followed by the addition of Na2CO3 (3.0 g, 24.2 mmol). A stream of N2 was bubbled through the mixture for 5 min before the catalyst Pd(PPh)4 (0.30 g, 0.26 mmol) was added. The mixture was heated at 80° C. under N2 for 20 h whereby it was cooled to RT. A solution of NaOH (5 N, 10 mL) was added to the mixture and stirring was continued for 10 min. The mixture was filtered and the solid was washed with H2O (3×10 mL), followed by a mixture of hexanes—EtOAc (1:1, 30 mL). The solid was dried in the air to give the title compound. MS (ESI pos. ion) m/z: 220. Calc'd for C11H10FN3O: 219.08.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
Pd(PPh)4
Quantity
0.3 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
reactant
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Five
Name
Quantity
40 mL
Type
solvent
Reaction Step Five
Quantity
100 mL
Type
solvent
Reaction Step Five

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